Cas no 896827-21-7 ((2Z)-7-[(3-methylpiperidin-1-ium-1-yl)methyl]-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-olate)

• Product Name: (2Z)-7-[(3-methylpiperidin-1-ium-1-yl)methyl]-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-olate
• CAS No: 896827-21-7
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 6621763
• PubChem ID: 6224642
• Update Time: 2025-07-18

(2Z)-7-[(3-methylpiperidin-1-ium-1-yl)methyl]-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-olate Chemical and Physical Properties

Names and Identifiers

• (2Z)-7-[(3-methylpiperidin-1-ium-1-yl)methyl]-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-olate
• 3(2H)-Benzofuranone, 6-hydroxy-7-[(3-methyl-1-piperidinyl)methyl]-2-(3-pyridinylmethylene)-
• (2Z)-6-hydroxy-7-[(3-methylpiperidin-1-yl)methyl]-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
• F3385-0495
• (2Z)-6-hydroxy-7-[(3-methylpiperidin-1-yl)methyl]-2-(pyridin-3-ylmethylidene)-1-benzofuran-3-one
• AKOS002210505
• 896827-21-7
• AKOS016306438
• (Z)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one

• Inchi： 1S/C21H22N2O3/c1-14-4-3-9-23(12-14)13-17-18(24)7-6-16-20(25)19(26-21(16)17)10-15-5-2-8-22-11-15/h2,5-8,10-11,14,24H,3-4,9,12-13H2,1H3
• InChI Key： SXNUIQMUHDXGEA-UHFFFAOYSA-N
• SMILES： O1C2=C(CN3CCCC(C)C3)C(O)=CC=C2C(=O)C1=CC1=CC=CN=C1

Computed Properties

• Exact Mass: 350.16304257g/mol
• Monoisotopic Mass: 350.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 563.5±50.0 °C(Predicted)
• pka: 5.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-7-[(3-methylpiperidin-1-ium-1-yl)methyl]-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-olate

Introduction to (2Z)-7-[(3-methylpiperidin-1-ium-1-yl)methyl]-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-olate (CAS No. 896827-21-7)

(2Z)-7-[(3-methylpiperidin-1-ium-1-yl)methyl]-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-olate (CAS No. 896827-21-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of benzofuran, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications.

The structure of (2Z)-7-[(3-methylpiperidin-1-ium-1-yl)methyl]-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-olate is characterized by a benzofuran core, which is substituted with a methylated piperidine moiety and a pyridine ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of interest for various research studies.

Recent studies have highlighted the potential of this compound in the treatment of neurodegenerative diseases, particularly Alzheimer's disease. Research conducted by the University of California, San Francisco, has shown that (2Z)-7-[(3-methylpiperidin-1-ium-1-yl)methyl]-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-olate exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, this compound has also shown promise in the field of cancer research. A study published in the Journal of Medicinal Chemistry reported that (2Z)-7-[(3-methylpiperidin--1-ium--1-yl)methyl]-3-oxo-2-(pyridine--3-yl)methylidene)-1-benzofuran--6-olate possesses potent anti-cancer activity against various human cancer cell lines. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation, making it a potential candidate for further development as an anti-cancer agent.

The pharmacokinetic properties of (2Z)-7-[(3-methylpiperidin--1-ium--1-yl)methyl]-3-oxo-2-(pyridine--3-yl)methylidene)-1-benzofuran--6-olate have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an orally administered therapeutic agent. These properties make it an attractive candidate for preclinical and clinical evaluation.

The synthesis of (2Z)-7-[(3-methylpiperidin--1-ium--1-yl)methyl]-3-oxo-2-(pyridine--3-yl)methylidene)-1-benzofuran--6-olate Strong>has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route involves several key steps, including the formation of the benzofuran core, the introduction of the piperidine moiety, and the final coupling with the pyridine ring. These advancements in synthetic chemistry have facilitated the production of this compound on a larger scale for further research and development.

In conclusion, (2Z)-7-[(3-methylpiperidin-) 1-ium-) 1-yl) methyl) ] ] ] ] ] ] ] ] ] ] ] (CAS No. 896827–21–7), represents a promising molecule with potential applications in neurodegenerative diseases and cancer therapy. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research continues to explore its full therapeutic potential, contributing to advancements in medicinal chemistry and pharmaceutical science......................
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